Cas no 2172228-16-7 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic acid
• CAS No: 2172228-16-7
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6419794
• PubChem ID: 165583664
• Update Time: 2025-11-01

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-2-(methoxymethyl)pyrrolidine-2-carboxylic acid
• EN300-1529743
• 2172228-16-7

• Inchi： 1S/C26H30N2O6/c1-33-17-26(24(30)31)13-7-15-28(26)23(29)12-6-14-27-25(32)34-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h2-5,8-11,22H,6-7,12-17H2,1H3,(H,27,32)(H,30,31)
• InChI Key： HARGKZBDKIVYNU-UHFFFAOYSA-N
• SMILES： O(C)CC1(C(=O)O)CCCN1C(CCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic Acid (CAS No. 2172228-16-7)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic acid, identified by its CAS number 2172228-16-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its fluoren-9-yl moiety and the presence of multiple functional groups, contribute to its potential as a building block in the synthesis of novel therapeutic agents.

The molecular structure of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic acid is characterized by a pyrrolidine ring substituted with a butanoyl group at the 2-position and a methoxymethyl group at the 2-position as well. The presence of the fluoren-9-ylmethoxycarbonyl group further enhances its complexity and functionality. This group is known for its stability and ability to participate in various chemical reactions, making it a valuable component in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of new drugs that target specific biological pathways. The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic acid has been investigated for its potential role in modulating various biological processes. Its structural features suggest that it may interact with biological targets in ways that could lead to therapeutic benefits. For instance, the fluoren moiety is known to have favorable properties for drug delivery systems, including enhanced solubility and bioavailability.

One of the most compelling aspects of this compound is its versatility in drug design. The combination of the pyrrolidine ring, the butanoyl group, and the methoxymethyl group provides multiple sites for chemical modification. This allows researchers to tailor the molecule to specific pharmacological requirements. For example, modifications can be made to enhance binding affinity, improve metabolic stability, or alter pharmacokinetic properties. Such flexibility is crucial in the development of novel therapeutics where precise control over molecular properties is essential.

The fluoren-based moieties are particularly interesting from a chemical biology perspective. Fluorene derivatives are known for their ability to form stable complexes with biological targets, which can lead to prolonged drug action and reduced dosing frequencies. Additionally, the methoxycarbonyl group provides a site for further functionalization, allowing for the introduction of additional pharmacophores or tags that can aid in drug discovery and development.

In the context of current research trends, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-2-(methoxymethyl)pyrrolidine-2-carboxylic acid aligns well with the growing interest in structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly evaluate the potential interactions between this compound and various biological targets. This approach has led to significant advancements in understanding how molecular structure influences biological activity.

The synthesis of this compound also represents an achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and protecting group strategies, are employed to construct the complex framework of this molecule. These synthetic methodologies not only contribute to the production of this compound but also advance the broader field of organic synthesis.

Evaluation studies have begun to explore the pharmacological properties of 1-4-{(9H-fluoren-9 -yl)methoxycarbonyl}amino)butanoyl -2-(meth oxymethyl)pyrrolidine -2-carboxylic acid both in vitro and in vivo. Initial results suggest that this compound exhibits promising activity against several disease-related targets. For example, it has shown potential as an inhibitor of enzymes involved in cancer progression or as a modulator of signaling pathways relevant to inflammation and neurodegeneration. These findings highlight its potential as a lead compound for further drug development.

The future prospects for this compound are exciting given its unique structural features and potential biological activities. Ongoing research aims to optimize its pharmacological properties through structural modifications and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize its therapeutic potential. As our understanding of disease mechanisms continues to evolve, compounds like 1{4-{(9H-fluore n -9 -yl)meth oxyc arb on y l }a min o )bu tan o y l}-2-(meth oxym eth y l )py r rol id ine -2 -carb oxylic acid will play an increasingly important role in developing innovative treatments.

In conclusion, 1{4-{(9H-fluore n -9 -yl)meth oxyc arb on y l }a min o )bu tan o y l}-2-(meth oxym eth y l )py r rol id ine -2 -carb oxylic acid (CAS No.2172228-16-7) is a remarkable compound with significant potential in pharmaceutical research and development. Its unique structure, versatility in drug design, and promising biological activities make it a valuable asset in the quest for novel therapeutics. As research progresses, this compound is likely to contribute substantially to advancements in medicine and biotechnology.